N'-(2-fluorophenyl)-N-[2-(1H-indol-3-yl)ethyl]oxamide
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Description
N'-(2-fluorophenyl)-N-[2-(1H-indol-3-yl)ethyl]oxamide is a useful research compound. Its molecular formula is C18H16FN3O2 and its molecular weight is 325.343. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Compounds structurally related to N'-(2-fluorophenyl)-N-[2-(1H-indol-3-yl)ethyl]oxamide have been synthesized for various purposes, including the development of novel pharmacological agents. For instance, the synthesis of substituted indoles and carbazoles from 2-fluorophenyl imines demonstrates the interest in fluorinated compounds for enhancing pharmacological properties (Kudzma, 2003). These synthetic methodologies can be crucial for creating derivatives of this compound for research and therapeutic uses.
Pharmacological Applications
Fluorinated compounds, including those with structural similarities to this compound, have been extensively studied for their pharmacological applications. For example, compounds with anticholinesterase activity, indicating potential use in treating diseases like Alzheimer's, have been synthesized and evaluated. Such compounds include N-(2-(1H-indol-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamides, demonstrating significant activity toward acetylcholinesterase (AChE) (Ghanei-Nasab et al., 2016). This suggests that derivatives of this compound could be explored for neuroprotective or enzyme-inhibitory properties.
Antimicrobial and Anticancer Activities
Research has also focused on evaluating the antimicrobial and anticancer activities of fluorinated compounds. For instance, new fluorinated amino-heterocyclic compounds bearing a 6-aryl-5-oxo-1,2,4-triazin-3-yl moiety have shown promising antimicrobial properties (Bawazir & Abdel-Rahman, 2018). Additionally, substituted indoles and carbazoles have been evaluated for their anticancer activities, indicating that fluorophenyl compounds could have potential applications in cancer research (Cihan-Üstündağ & Çapan, 2012).
Properties
IUPAC Name |
N'-(2-fluorophenyl)-N-[2-(1H-indol-3-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O2/c19-14-6-2-4-8-16(14)22-18(24)17(23)20-10-9-12-11-21-15-7-3-1-5-13(12)15/h1-8,11,21H,9-10H2,(H,20,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKVVBWJUSCOTKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CCNC(=O)C(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.